Cas no 1027045-31-3 (2,6-Dimethyl-4-chlorophenylboronic acid)
1027045-31-3 structure
Product Name:2,6-Dimethyl-4-chlorophenylboronic acid
CAS No:1027045-31-3
MF:C8H10BClO2
MW:184.427801609039
MDL:MFCD10566594
CID:827652
PubChem ID:53216717
Update Time:2025-04-19
2,6-Dimethyl-4-chlorophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Chloro-2,6-dimethylphenyl)boronic acid
- 4-chloro-2,6-dimethylbenzene boronic acid
- 4-chloro-2,6-dimethylphenylboronic acid
- 2,6-DIMETHYL-4-CHLOROPHENYLBORONIC ACID
- B-(4-Chloro-2,6-dimethylphenyl)boronic acid
- AKOS006304320
- FVASMUNXBUYNIX-UHFFFAOYSA-N
- BS-14274
- (4-Chloro-2,6-dimethylphenyl)boronicacid
- AB93160
- EN300-316360
- MFCD10566594
- SCHEMBL2147169
- DTXSID50681868
- D71360
- CRB04531
- Boronic acid, B-(4-chloro-2,6-dimethylphenyl)-
- 1027045-31-3
- CS-0153718
- 2,6-Dimethyl-4-chlorophenylboronic acid
-
- MDL: MFCD10566594
- Inchi: 1S/C8H10BClO2/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4,11-12H,1-2H3
- InChI Key: FVASMUNXBUYNIX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C(B(O)O)=C(C)C=1
Computed Properties
- Exact Mass: 184.04600
- Monoisotopic Mass: 184.0462374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.31 g/l) (25 º C),
- PSA: 40.46000
- LogP: 0.63660
2,6-Dimethyl-4-chlorophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128497-100mg |
(4-Chloro-2,6-dimethylphenyl)boronic acid |
1027045-31-3 | 98% | 100mg |
$53 | 2021-08-05 | |
| Chemenu | CM128497-250mg |
(4-Chloro-2,6-dimethylphenyl)boronic acid |
1027045-31-3 | 98% | 250mg |
$110 | 2021-08-05 | |
| Chemenu | CM128497-1g |
(4-Chloro-2,6-dimethylphenyl)boronic acid |
1027045-31-3 | 98% | 1g |
$245 | 2021-08-05 | |
| Alichem | A019121658-1g |
(4-Chloro-2,6-dimethylphenyl)boronic acid |
1027045-31-3 | 95% | 1g |
$400.00 | 2023-09-04 | |
| TRC | D471768-25mg |
2,6-Dimethyl-4-chlorophenylboronic acid |
1027045-31-3 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | D471768-50mg |
2,6-Dimethyl-4-chlorophenylboronic acid |
1027045-31-3 | 50mg |
$81.00 | 2023-05-18 | ||
| TRC | D471768-100mg |
2,6-Dimethyl-4-chlorophenylboronic acid |
1027045-31-3 | 100mg |
$121.00 | 2023-05-18 | ||
| TRC | D471768-250mg |
2,6-Dimethyl-4-chlorophenylboronic acid |
1027045-31-3 | 250mg |
$207.00 | 2023-05-18 | ||
| Apollo Scientific | OR360495-1g |
2,6-Dimethyl-4-chlorophenylboronic acid |
1027045-31-3 | 98% | 1g |
£194.00 | 2025-02-19 | |
| Chemenu | CM128497-100mg |
(4-Chloro-2,6-dimethylphenyl)boronic acid |
1027045-31-3 | 98% | 100mg |
$53 | 2022-06-14 |
2,6-Dimethyl-4-chlorophenylboronic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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